2-(2-chlorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one

• IUPAC Name: 2-(2-chlorophenyl)-1-hydroxy-6,7-dihydro-5H-benzimidazol-4-one
• InChI: InChI=1S/C13H11ClN2O2/c14-9-5-2-1-4-8(9)13-15-12-10(16(13)18)6-3-7-11(12)17/h1-2,4-5,18H,3,6-7H2
• InChI Key: SOKHXNNAIVGZPA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N=C(N2O)C3=CC=CC=C3Cl
• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol

Description

2-(2-chlorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as Benzydamine, and it has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of Benzydamine involves the inhibition of the cyclooxygenase enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a significant role in the inflammatory response, and the inhibition of their production leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Benzydamine has been found to possess various biochemical and physiological effects. It has been shown to inhibit the release of histamine and other inflammatory mediators, leading to a reduction in inflammation. This compound has also been found to possess antioxidant properties, which protect the cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using Benzydamine in lab experiments is its well-established pharmacological properties. This compound has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of using Benzydamine in lab experiments is its potential toxicity. This compound has been found to be toxic at high concentrations, and caution should be exercised when working with it.

Future Directions

There are several future directions for the research on Benzydamine. One of the potential applications of this compound is in the treatment of various inflammatory conditions such as arthritis and inflammatory bowel disease. Additionally, Benzydamine has been found to possess anti-cancer properties, and further research in this area could lead to the development of new cancer treatments. Finally, the potential use of Benzydamine in the treatment of neurodegenerative diseases such as Alzheimer's disease is an area that requires further investigation.
In conclusion, 2-(2-chlorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one, also known as Benzydamine, is a chemical compound that has gained significant attention in the scientific research community. Its potential applications in various fields such as anti-inflammatory, analgesic, and local anesthetic properties have been extensively studied. Further research in this area could lead to the development of new treatments for various conditions.

Synthesis Methods

The synthesis of Benzydamine involves the condensation of 2-aminobenzimidazole with 2-chlorobenzophenone in the presence of a suitable base. This reaction results in the formation of 2-(2-chlorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one.

Scientific Research Applications

Benzydamine has been studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, analgesic, and local anesthetic properties. This compound has been used in the treatment of various conditions such as rheumatoid arthritis, acute pharyngitis, and oral mucositis.